Cas no 923500-21-4 (N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide)

• Product Name: N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide
• CAS No: 923500-21-4
• MF: C₁₈H₂₁NO₃S₂
• MW: 363.494242429733
• CID: 5449452
• Update Time: 2025-06-08

N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-benzylsulfonyl-N-(2-methylsulfanylphenyl)butanamide
• N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide

• Inchi： 1S/C18H21NO3S2/c1-23-17-11-6-5-10-16(17)19-18(20)12-7-13-24(21,22)14-15-8-3-2-4-9-15/h2-6,8-11H,7,12-14H2,1H3,(H,19,20)
• InChI Key： HIOZKEPUHNCGEM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SC)(=O)CCCS(CC1=CC=CC=C1)(=O)=O

Additional information on N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide

N-2-(Methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide (CAS No. 923500-21-4): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(Methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide (CAS No. 923500-21-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonyl amides and is characterized by its intricate molecular architecture, which includes a phenylmethanesulfonyl group and a methylsulfanyl-substituted phenyl ring. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide (CAS No. 923500-21-4) is particularly noteworthy for its potential to interact with various biological targets. The sulfonyl group, known for its high electron-withdrawing ability, can influence the compound's reactivity and binding affinity to specific receptors or enzymes. Meanwhile, the methylsulfanyl-substituted phenyl ring provides additional hydrophobicity and aromatic character, which can enhance the molecule's ability to penetrate cell membranes and interact with intracellular targets.

Recent studies have highlighted the potential of N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide could be a valuable lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide has been investigated for its pharmacokinetic properties. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its clinical utility. The molecule's good oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide (CAS No. 923500-21-4) has been optimized using modern synthetic techniques to ensure high yield and purity. Various synthetic routes have been explored, including multistep processes involving sulfonation, amidation, and substitution reactions. The choice of synthetic pathway depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, further enhancing its appeal as a pharmaceutical candidate.

In conclusion, N-2-(methylsulfanyl)phenyl-4-phenylmethanesulfonylbutanamide (CAS No. 923500-21-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.